Brevetoxin A

• Description: Brevetoxin A is a ciguatoxin comprising a linear sequence of ten trans-fused five-, six-, eight- and nine-membered rings.; Brevetoxin A is a natural product found in Karenia brevis and Apis cerana with data available.
• CAS No.: 98112-41-5
• Product Name: Brevetoxin A
• Molecular Formula: C49H70O13
• Molecular Weight: 867.1 g/mol
• IUPAC Name: 2-[[(1S,3R,4S,6S,8R,10R,12S,16R,18S,20R,22S,24Z,27R,29S,33R,35S,37R,39R,41S,42S,44R,46S,48R,49Z)-41-hydroxy-4,8,10,46-tetramethyl-14-oxo-2,7,13,17,21,28,34,38,43,47-decaoxadecacyclo[25.24.0.03,22.06,20.08,18.012,16.029,48.033,46.035,44.037,42]henpentaconta-24,49-dien-39-yl]methyl]prop-2-enal
• Standard InChI: InChI=1S/C49H70O13/c1-26-17-36-39(22-45(52)58-36)57-44-21-38-40(62-48(44,4)23-26)18-28(3)46-35(55-38)11-7-6-10-31-32(59-46)12-8-14-34-33(54-31)13-9-15-43-49(5,61-34)24-42-37(56-43)20-41-47(60-42)30(51)19-29(53-41)16-27(2)25-50/h6-8,14,25-26,28-44,46-47,51H,2,9-13,15-24H2,1,3-5H3/b7-6-,14-8-/t26-,28+,29-,30+,31-,32+,33+,34-,35+,36+,37+,38-,39-,40+,41-,42-,43-,44+,46-,47+,48-,49+/m1/s1
• Standard InChIKey: MGVIMUPHKPHTKF-HQUFVKSZSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H](CC(=O)O2)O[C@H]3C[C@@H]4[C@H](C[C@@H]([C@@H]5[C@@H](O4)C/C=C\C[C@@H]6[C@@H](O5)C/C=C\[C@@H]7[C@@H](O6)CCC[C@@H]8[C@@](O7)(C[C@@H]9[C@@H](O8)C[C@@H]2[C@@H](O9)[C@H](C[C@H](O2)CC(=C)C=O)O)C)C)O[C@@]3(C1)C
• SMILES: CC1CC2C(CC(=O)O2)OC3CC4C(CC(C5C(O4)CC=CCC6C(O5)CC=CC7C(O6)CCCC8C(O7)(CC9C(O8)CC2C(O9)C(CC(O2)CC(=C)C=O)O)C)C)OC3(C1)C
• Canonical SMILES: CC1CC2C(CC(=O)O2)OC3CC4C(CC(C5C(O4)CC=CCC6C(O5)CC=CC7C(O6)CCCC8C(O7)(CC9C(O8)CC2C(O9)C(CC(O2)CC(=C)C=O)O)C)C)OC3(C1)C
• Appearance: crystalline solid in sealed ampoule under vacuum
• Purity: 95 % (HPLC)
• Synonyms: Brevetoxin A; GB-1 toxin
• Reference: - Shimizu et al., J. Am. Chem. Soc.(1986) 108:514 - Catterall et al., Toxicon (1985). 23:497 - Trainer et al., ACS, Symposium series(1990) 418:166
• PubChem Compound: 10865808
• Last Modified: Apr 15 2024